Cas no 2021656-87-9 (3-amino-5-bromo-1-(1,2,5-thiadiazol-3-yl)methyl-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-5-bromo-1-(1,2,5-thiadiazol-3-yl)methyl-1,4-dihydropyridin-4-one
• CAS No: 2021656-87-9
• MF: C₈H₇BrN₄OS
• MW: 287.136378526688
• CID: 6028868
• PubChem ID: 165794477
• Update Time: 2025-10-28

3-amino-5-bromo-1-(1,2,5-thiadiazol-3-yl)methyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-bromo-1-(1,2,5-thiadiazol-3-yl)methyl-1,4-dihydropyridin-4-one
• 2021656-87-9
• EN300-1111139
• 3-amino-5-bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1,4-dihydropyridin-4-one

• Inchi： 1S/C8H7BrN4OS/c9-6-3-13(4-7(10)8(6)14)2-5-1-11-15-12-5/h1,3-4H,2,10H2
• InChI Key： QTDPWJQPJAZRLI-UHFFFAOYSA-N
• SMILES： BrC1C(C(=CN(C=1)CC1C=NSN=1)N)=O

Computed Properties

• Exact Mass: 285.95239g/mol
• Monoisotopic Mass: 285.95239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 100Ų

Additional information on 3-amino-5-bromo-1-(1,2,5-thiadiazol-3-yl)methyl-1,4-dihydropyridin-4-one

3-amino-5-bromo-1-(1,2,5-thiadiazol-3-yl)methyl-1,4-dihydropyridin-4-one and Its Significance in Modern Chemical Research

Compound with the CAS number 2021656-87-9, specifically named as 3-amino-5-bromo-1-(1,2,5-thiadiazol-3-yl)methyl-1,4-dihydropyridin-4-one, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings and functional groups makes it a versatile scaffold for designing novel therapeutic agents.

The molecular framework of this compound includes a dihydropyridinone core, which is well-known for its role in various pharmacological activities. Dihydropyridines have been extensively studied for their vasodilatory effects, calcium channel modulation, and anti-inflammatory properties. The incorporation of a thiadiazole ring into the structure introduces additional pharmacological potential, as thiadiazoles are known for their antimicrobial, antiviral, and anti-inflammatory properties. The combination of these structural elements suggests that 3-amino-5-bromo-1-(1,2,5-thiadiazol-3-yl)methyl-1,4-dihydropyridin-4-one could exhibit a broad spectrum of biological activities.

In recent years, there has been a growing interest in the development of multifunctional compounds that can target multiple disease pathways simultaneously. The unique structural features of CAS no2021656-87-9 make it an attractive candidate for such applications. For instance, the amino group at the 3-position and the bromine atom at the 5-position provide opportunities for further functionalization through various chemical reactions. This flexibility allows researchers to modify the compound to enhance its solubility, bioavailability, and target specificity.

The dihydropyridinone core is particularly noteworthy due to its ability to interact with biological targets in a highly specific manner. This interaction is often mediated by hydrogen bonding and hydrophobic interactions, which are critical for the efficacy of many drugs. The presence of additional functional groups such as the thiadiazole ring can further modulate these interactions, leading to improved pharmacological outcomes. Recent studies have shown that compounds with similar structural motifs exhibit promising results in preclinical trials for various diseases.

One of the most exciting aspects of this compound is its potential in the field of oncology. Thiadiazoles have been reported to possess antitumor properties by inhibiting key enzymes involved in cell proliferation and survival. The dihydropyridinone moiety can also contribute to this activity by modulating intracellular signaling pathways. Several research groups have been exploring derivatives of this class of compounds as candidates for cancer therapy. Preliminary findings suggest that 3-amino-5-bromo-1-(1,2,5-thiadiazol-3-yl)methyl-1,4-dihydropyridin-4-one may exhibit significant cytotoxic effects against certain cancer cell lines.

In addition to its potential in oncology, this compound has also shown promise in treating inflammatory diseases. Inflammatory processes are often associated with an overexpression of pro-inflammatory cytokines and enzymes such as COX and LOX. The structural features of CAS no2021656-87-9 suggest that it could interfere with these pathways by inhibiting key enzymes or modulating cytokine production. This has led to interest in exploring its potential as an anti-inflammatory agent.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. Modern techniques such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions have greatly facilitated the construction of heterocyclic frameworks like those found in this compound. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

The pharmacokinetic properties of 3-amino-5-bromo-1-(1,2,5-thiadiazol-3-yl)methyl-1,4-dihydropyridin-4-one are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Studies have begun to explore how modifications to the molecular structure can influence these processes. For example, optimizing solubility through functional group adjustments can enhance oral bioavailability while minimizing toxicity.

The computational modeling of this compound has provided valuable insights into its binding interactions with biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations allow researchers to predict how a molecule will behave within a biological system. These predictions can guide experimental design by highlighting key interactions that need to be optimized for therapeutic efficacy.

In conclusion,CAS no2021656-87-9, identified as3-amino-5-bromo-1-(1,2,5-thiadiazol-3-ylmethyl)-1H-dihydropyridin--4-one (CAS no2021656), represents a promising lead in pharmaceutical research due to its unique structural features and potential biological activities. Its dihydropyridinone core combined with a thiadiazole moiety offers a versatile scaffold for designing novel therapeutic agents targeting various diseases including cancer and inflammation-related disorders.

The ongoing research into this compound underscores the importance of interdisciplinary approaches in drug discovery where organic chemistry meets computational biology and pharmacology.